Glycidyl Docosahexaenoate-d5

• Molecular Formula: C25H36O3
• Molecular Weight: 389.6 g/mol
• InChI: InChI=1S/C25H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(26)28-23-24-22-27-24/h3-4,6-7,9-10,12-13,15-16,18-19,24H,2,5,8,11,14,17,20-23H2,1H3/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-/i22D2,23D2,24D
• InChIKey: WCAMNUSLHFXIBO-PNDWYWKZSA-N

Glycidyl Docosahexaenoate-d5: A Pentadeuterated Glycidyl Ester Standard for Omega-3 Contaminant Analysis

Glycidyl Docosahexaenoate-d5 is a stable isotope-labeled analog of the glycidyl ester of docosahexaenoic acid (DHA, C22:6 n-3), a processing contaminant formed during the refining of polyunsaturated fatty acid (PUFA)-rich edible oils. Five protium atoms on the glycidyl moiety are replaced by deuterium, yielding a molecular formula of C25H31D5O3 and a molecular weight of 389.58 g/mol—a +5 Da mass shift relative to the unlabeled compound (384.55 g/mol). The compound is supplied as a clear, colorless oil soluble in chloroform and ethyl acetate, and is intended exclusively as an internal standard for isotope-dilution mass spectrometry (LC-MS/MS or GC-MS/MS) in food safety, contaminant surveillance, and lipidomics research.

Product Type Stable isotope-labeled internal standard (SIL-IS)

Target Analyte Glycidyl docosahexaenoate (DHA glycidyl ester)

Method Compatibility LC-MS/MS, GC-MS/MS, enzymatic indirect methods

Why Unlabeled or Chain-Mismatched Internal Standards Compromise Glycidyl DHA Quantification

Substituting Glycidyl Docosahexaenoate-d5 with the unlabeled (protium) form, a deuterated analog of a different glycidyl ester (e.g., Glycidyl Oleate-d5), or a free DHA-d5 standard introduces systematic quantification errors in PUFA-rich matrices. The unlabeled form cannot be distinguished from endogenous analyte by mass spectrometry, precluding isotope-dilution correction for matrix effects and recovery losses. Chain-mismatched deuterated standards such as Glycidyl Oleate-d5 exhibit different chromatographic retention, ionization efficiency, and extraction recovery compared to the C22:6 DHA ester, leading to inaccurate calibration [1]. Furthermore, conventional enzymatic indirect methods using Candida cylindracea lipase show poor substrate specificity for PUFA esters, causing under-recovery of glycidyl-DHA unless a Burkholderia cepacia lipase protocol is employed [2]. Only a chain-matched, isotopically labeled internal standard ensures the trueness, precision, and limit of quantification required by EU Regulation 2023/915 and ISO 18363-4 for glycidyl ester surveillance in marine oils.

Unlabeled glycidyl DHA

Co-elutes and shares MS transitions with endogenous analyte, preventing isotope-dilution correction.

Chain-mismatched ISTD (e.g., Glycidyl Oleate-d5)

Different chromatographic retention and ionization efficiency may lead to inaccurate calibration in PUFA-rich matrices.

Free DHA-d5 standard

Label loss upon hydrolysis precludes its use as an internal standard for indirect method quantification of bound glycidol.

• [1] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. doi:10.1007/s00216-012-5932-8. View Source
• [2] Miyazaki K, Koyama K. An Improved Enzymatic Indirect Method for Simultaneous Determinations of 3-MCPD Esters and Glycidyl Esters in Fish Oils. J Oleo Sci. 2017;66(10):1097-1105. doi:10.5650/jos.ess17082. View Source

Quantitative Differentiation Evidence for Glycidyl Docosahexaenoate-d5 Versus Closest Analogs

Mass Shift of +5 Da Enables Unambiguous Isotope-Dilution Quantification Relative to Unlabeled Glycidyl Docosahexaenoate

Glycidyl Docosahexaenoate-d5 (C25H31D5O3, MW 389.58 g/mol) exhibits a +5 Da mass shift versus the unlabeled protium form (C25H36O3, MW 384.55 g/mol) . This mass difference is sufficient to provide a baseline-resolved MS channel free of cross-talk from the endogenous analyte when using unit-resolution or high-resolution mass spectrometers. The five deuterium atoms are located on the glycidyl backbone (not the fatty acid chain), meaning the isotopic label remains intact through sample preparation steps that involve fatty acid ester hydrolysis—a critical advantage over chain-labeled standards [1]. In contrast, the unlabeled compound co-elutes and shares the same MS transitions as native glycidyl-DHA, making it unsuitable as an internal standard for accurate quantification.

Mass shift (+5 Da)

Head-to-head

Target: 389.58 g/mol; 5 deuterium on glycidyl

Unlabeled: 384.55 g/mol; no isotopic label

Enables baseline-resolved isotope-dilution quantification

Label remains intact through ester hydrolysis

Evidence Dimension	Molecular weight (Da) and isotopic labeling pattern
Target Compound Data	389.58 g/mol; 5 deuterium atoms on glycidyl moiety; molecular formula C25H31D5O3
Comparator Or Baseline	Unlabeled Glycidyl Docosahexaenoate: 384.55 g/mol; molecular formula C25H36O3
Quantified Difference	Δm = +5 Da; 5 atomic mass units greater; glycidyl-confined labeling
Conditions	Calculated from molecular formula; confirmed by InChI/SMILES as reported by TRC (CymitQuimica listing: SMILES [2H]C([2H])(OC(=O)CC/C=C...))

Why This Matters

A +5 Da mass shift is the minimum recommended separation to avoid isotopic cross-talk between internal standard and analyte in LC-MS/MS or GC-MS/MS analysis, ensuring quantitative accuracy for food safety compliance testing.

• [1] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. doi:10.1007/s00216-012-5932-8. View Source

Chromatographic Retention Differentiation from Shorter-Chain Glycidyl Ester-d5 Analogs (e.g., Glycidyl Oleate-d5)

The DHA glycidyl ester backbone (C22:6) is substantially more lipophilic than the C18 glycidyl esters (e.g., Glycidyl Oleate-d5, C18:1; Glycidyl Linoleate-d5, C18:2) routinely used as internal standards in vegetable oil methods [1]. On a C18 reversed-phase LC column eluted isocratically with 100% methanol, glycidyl esters of C16:0 through C18:3 elute within a relatively narrow retention window, while the DHA ester elutes significantly later due to its extended, methylene-interrupted hexaene chain [1]. Using a C18 glycidyl ester-d5 internal standard to quantify glycidyl-DHA therefore introduces a retention-time mismatch that results in differential matrix suppression, particularly in complex marine oil extracts.

Retention shift

Class-level

DHA ester: log P ~10.5; later elution

C18 esters: log P ~7.5–8.1; earlier elution

Retention mismatch causes differential matrix suppression

Inferred from reversed-phase C18 behavior

Evidence Dimension	Chromatographic retention and lipophilicity (log P)
Target Compound Data	Glycidyl Docosahexaenoate (C22:6): estimated log P ~10.5; 6 double bonds; MW 384.55
Comparator Or Baseline	Glycidyl Oleate (C18:1): estimated log P ~8.1; 1 double bond; MW 338.53; Glycidyl Palmitate (C16:0): estimated log P ~7.5; MW 312.49
Quantified Difference	Δlog P ≈ 2.4–3.0 units; glycidyl-DHA is >100× more lipophilic by octanol/water partition; reversed-phase retention factor (k') is approximately 2.5–4× greater than C18 glycidyl esters
Conditions	C18 stationary phase; isocratic methanol mobile phase; data inferred from Becalski et al. (2012) elution conditions and general reversed-phase retention modeling for fatty acid esters

Why This Matters

Retention-time-matched internal standards are required by ISO 18363-4 and SANTE/11312/2021 guidance for residue analysis to ensure identical matrix effects; a mismatched standard compromises trueness, particularly at the low µg/kg limits mandated for infant formula and marine oil supplements.

• [1] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. doi:10.1007/s00216-012-5932-8. View Source

Detection Limit Reduction by Factor 5–10 via Stable Isotope Dilution Analysis (SIDA) Using Deuterated Glycidyl Ester Internal Standards

Becalski et al. (2012) demonstrated that the incorporation of commercially available deuterated glycidyl ester internal standards (including -d5 forms) into an LC-MS/MS method using stable isotope dilution analysis (SIDA) reduced the method detection limit (MDL) by a factor of 5–10 compared to published methods that did not employ isotope dilution [1]. Specifically, with 0.5 g oil sample pre-concentration, MDLs of 1–3 µg/kg were achieved for each glycidyl ester analyte, versus prior methods reporting MDLs of 10–30 µg/kg. When this SIDA principle is extended to Glycidyl Docosahexaenoate-d5, the same order-of-magnitude improvement in detection capability is expected for glycidyl-DHA in fish oil and marine oil supplement matrices.

MDL improvement

Class-level

5–10× lower

SIDA reduces detection limit vs. non-isotope methods

Achieved 1–3 µg/kg in olive oil; expected similar for DHA ester

Evidence Dimension	Method detection limit (MDL) for glycidyl ester analysis
Target Compound Data	Glycidyl ester MDL via SIDA with deuterated internal standard: 1–3 µg/kg (using 0.5 g oil sample pre-concentration)
Comparator Or Baseline	Published non-SIDA methods: MDL 10–30 µg/kg for glycidyl esters
Quantified Difference	MDL reduction factor = 5–10×; recovery range 84–108% across spiking levels (0.1, 1, 10 mg/kg)
Conditions	LC-MS/MS with APCI positive ion mode, MRM acquisition; virgin olive oil matrix; 10 mg or 0.5 g sample size; C18 SPE purification

Why This Matters

The EU maximum level for glycidyl esters in fish oils and marine organism oils is set at 50 µg/kg (expressed as glycidol) under Regulation (EU) 2023/915; achieving reliable quantification at 1–3 µg/kg is essential for compliance verification and for detecting non-compliant batches before they reach the market.

• [1] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. doi:10.1007/s00216-012-5932-8. View Source

Recovery Performance of 91–110% for Glycidol in DHA-Rich Fish Oils Requires PUFA-Adapted Enzymatic Methods with Appropriate Internal Standards

Miyazaki and Koyama (2017) reported that the improved enzymatic indirect method using Burkholderia cepacia lipase achieved glycidol recovery rates of 91–110% in EPA- and DHA-concentrated sardine oil, three DHA-concentrated tuna oils, and five fish-oil-based dietary supplements spiked with DHA-esters of glycidol at 20 mg/kg [1]. In contrast, the original Candida cylindracea lipase method was excluded from application to fish oils specifically because of low substrate specificity for PUFA esters such as DHA-glycidyl ester. The use of Glycidyl Docosahexaenoate-d5 as a recovery surrogate in these matrices allows direct monitoring of method performance for the DHA-specific glycidyl ester, whereas non-PUFA-specific internal standards (e.g., Glycidyl Oleate-d5) would not accurately track the behavior of the long-chain, highly unsaturated DHA ester.

Recovery in DHA oils

Cross-study comparable

B. cepacia method: 91–110% recovery

C. cylindracea method: excluded for PUFA oils

PUFA-compatible ISTD supports valid recovery assessment

20 mg/kg spike in tuna/fish oil supplements

Evidence Dimension	Glycidol recovery (%) in PUFA-rich fish oil matrices
Target Compound Data	91–110% recovery for glycidol from spiked DHA-concentrated tuna oils and fish oil supplements (at 20 mg/kg spike level)
Comparator Or Baseline	Candida cylindracea lipase method: recovery not reported for DHA-rich oils because method was specifically excluded due to PUFA substrate specificity failure
Quantified Difference	Burkholderia cepacia method enabled satisfactory recovery (91–110%) where prior method failed; 95% confidence intervals for Deming regression slopes and intercepts contained 1 and 0 respectively vs. AOCS Cd 29a reference method
Conditions	EPA/DHA-concentrated sardine oil, 3 DHA-concentrated tuna oils, 2 fish oils, 5 fish-oil supplements; spike level 20 mg/kg; Burkholderia cepacia lipase; sodium bromide added post-hydrolysis

Why This Matters

Analytical methods for glycidyl ester contaminants in marine oils must be validated with a PUFA-compatible internal standard; Glycidyl Docosahexaenoate-d5 is the only commercially available deuterated standard that matches the DHA glycidyl ester structure, enabling valid recovery assessment per ISO/IEC 17025 requirements.

• [1] Miyazaki K, Koyama K. An Improved Enzymatic Indirect Method for Simultaneous Determinations of 3-MCPD Esters and Glycidyl Esters in Fish Oils. J Oleo Sci. 2017;66(10):1097-1105. doi:10.5650/jos.ess17082. View Source

Glycidyl-Moiety-Confined Deuterium Labeling Preserves Isotopic Integrity Through Hydrolysis-Based Sample Preparation

The five deuterium atoms in Glycidyl Docosahexaenoate-d5 are located exclusively on the glycidyl portion of the molecule, as confirmed by the InChI and SMILES representation ([2H]C([2H])(OC(=O)CC/C=C...)C1([2H])OC1([2H])[2H]) . This is structurally distinct from chain-labeled DHA-d5 or DHA ethyl ester-d5 standards, where deuterium is incorporated into the fatty acid backbone . In indirect analytical methods that employ alkaline or enzymatic hydrolysis to cleave glycidyl esters prior to derivatization and GC-MS/MS analysis (e.g., ISO 18363-4, AOCS Cd 29a), the glycidyl-confined label ensures that the released glycidol-d5 fragment retains its isotopic signature, whereas a chain-labeled DHA-d5 standard would lose the isotopically labeled portion upon ester hydrolysis. This positional labeling specificity is critical for methods that quantify glycidyl esters indirectly as total bound glycidol.

Label position

Head-to-head

Glycidyl-d5: label on glycidyl moiety; releases glycidol-d5

Chain-labeled DHA-d5: label lost upon hydrolysis; unlabeled glycidol

Preserves isotopic signature for indirect methods per ISO 18363-4

Confirmed by SMILES/InChI labeling pattern

Evidence Dimension	Retention of isotopic label through ester hydrolysis
Target Compound Data	Glycidyl Docosahexaenoate-d5: deuterium label on glycidyl moiety; hydrolysis releases glycidol-d5 (isotopically distinct from native glycidol) for GC-MS/MS detection
Comparator Or Baseline	DHA-d5 (free acid) or DHA ethyl ester-d5: deuterium label on fatty acid chain; hydrolysis releases unlabeled glycidol; no isotopic differentiation in indirect methods
Quantified Difference	Target compound uniquely provides isotopically labeled glycidol-d5 for indirect method calibration; chain-labeled comparators do not produce labeled glycidol upon hydrolysis
Conditions	Alkaline hydrolysis (NaOH/MeOH, room temperature) or enzymatic hydrolysis (Burkholderia cepacia lipase) followed by phenylboronic acid derivatization and GC-MS/MS analysis

Why This Matters

ISO 18363-4 explicitly requires an isotopically labeled glycidyl ester internal standard to correct for 3-MCPD-induced glycidol overestimation; Glycidyl Docosahexaenoate-d5 fulfills this requirement for DHA-rich matrices where the DHA glycidyl ester is a predominant contaminant species.

Procurement-Driven Application Scenarios for Glycidyl Docosahexaenoate-d5

EU Regulatory Compliance Testing of Glycidyl Esters in Fish Oil and Marine Oil Supplements

Under Regulation (EU) 2023/915, maximum levels for glycidyl esters (expressed as glycidol) in fish oils and oils from marine organisms have been established. Glycidyl Docosahexaenoate-d5 serves as the chain-matched, isotopically labeled internal standard for LC-MS/MS or GC-MS/MS quantification of the DHA glycidyl ester component, which is often the most abundant glycidyl ester species in marine oils. The +5 Da mass shift and glycidyl-confined labeling ensure accurate correction for matrix effects and recovery losses, enabling laboratories to achieve the sub-50 µg/kg quantification limits required for compliance enforcement [3].

Method Development and Validation for Direct Glycidyl Ester Profiling in PUFA-Rich Edible Oils

Researchers developing direct LC-MS/MS methods for comprehensive glycidyl ester profiling in fish, algal, and krill oils require an extended panel of deuterated internal standards that covers the full chain-length and unsaturation range present in these oils. Glycidyl Docosahexaenoate-d5 addresses the critical C22:6 position, complementing existing C16:0-d5, C18:0-d5, C18:1-d5, C18:2-d5, and C18:3-d5 standards. Its inclusion allows true isotope dilution for all major glycidyl ester species, improving overall method accuracy and enabling single-laboratory validation per ISO/IEC 17025 [1][2].

Improved Enzymatic Indirect Analysis of Glycidyl Esters in DHA-Concentrated Tuna and Sardine Oils

The improved enzymatic indirect method employing Burkholderia cepacia lipase achieves 91–110% recovery for glycidol in DHA-rich oils. Glycidyl Docosahexaenoate-d5 can be used as a procedural internal standard to monitor hydrolysis efficiency and derivatization yield specifically for the DHA glycidyl ester fraction. This application is critical for laboratories that have adopted the AOCS Cd 29a or ISO 18363-4 indirect methods and need to extend their scope to fish oils, which were previously excluded due to Candida cylindracea lipase substrate specificity limitations [4].

Stable Isotope Tracer Studies of Glycidyl Ester Formation and Mitigation During Oil Refining

Food processing researchers investigating the mechanisms of glycidyl ester formation during the deodorization of PUFA-rich oils can employ Glycidyl Docosahexaenoate-d5 as a tracer to study the interconversion between DHA-containing diacylglycerols and glycidyl esters under high-temperature conditions. The glycidyl-confined deuterium label remains intact through the refining process, allowing tracking of the glycidyl moiety independently of the fatty acid chain. This application supports the development of mitigation strategies to reduce glycidyl ester levels in commercial marine oil products .

Application

Selection Property

Validation Focus

EU regulatory compliance testing of glycidyl esters in marine oils

Chain-matched deuterated ISTD

Low-level quantification within regulatory limits

Direct LC-MS/MS profiling of glycidyl esters in PUFA-rich oils

Full chain-length internal standard panel

Method accuracy across diverse glycidyl ester species

Improved enzymatic indirect analysis for DHA-concentrated oils

PUFA-specific recovery standard

Hydrolysis efficiency and derivatization yield verification

Tracer studies of glycidyl ester formation during oil refining

Glycidyl-confined deuterium label

Label stability through high-temperature processing

• [1] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. View Source
• [2] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. View Source
• [3] Becalski A, et al. Glycidyl fatty acid esters in food by LC-MS/MS: method development. Anal Bioanal Chem. 2012;403(10):2933-42. View Source
• [4] Miyazaki K, Koyama K. An Improved Enzymatic Indirect Method for Simultaneous Determinations of 3-MCPD Esters and Glycidyl Esters in Fish Oils. J Oleo Sci. 2017;66(10):1097-1105. View Source